3-Bromo-4-cyclohexyloxy-benzaldehyde

• Molecular Formula: C13H15BrO2
• Molecular Weight: 283.16 g/mol
• IUPAC Name: 3-bromo-4-cyclohexyloxybenzaldehyde
• InChI: InChI=1S/C13H15BrO2/c14-12-8-10(9-15)6-7-13(12)16-11-4-2-1-3-5-11/h6-9,11H,1-5H2
• InChI Key: CIABQGKSJOCXKP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)OC2=C(C=C(C=C2)C=O)Br

Description

3-Bromo-4-cyclohexyloxy-benzaldehyde is a brominated benzaldehyde derivative featuring a cyclohexyl ether substituent at the 4-position and a bromine atom at the 3-position. The cyclohexyloxy group confers steric bulk and lipophilicity, distinguishing it from simpler alkoxy-substituted derivatives like methoxy or ethoxy variants.

Comparison with Similar Compounds

Comparison with Structural Analogues

Substituent Effects on Physical Properties

The substituents on the benzaldehyde core significantly influence molecular weight, polarity, and crystallinity. Below is a comparative analysis of key analogues:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications
3-Bromo-4-cyclohexyloxy-benzaldehyde	3-Br, 4-O-cyclohexyl	C₁₃H₁₅BrO₂	295.16 (calculated)	High lipophilicity; potential intermediate in drug synthesis
4-[3-(Bromomethyl)benzyloxy]-3-methoxybenzaldehyde	3-CH₂Br, 4-O-benzyl, 3-OCH₃	C₁₆H₁₅BrO₃	335.19	Crystallizes in monoclinic P2₁/c (a=14.275 Å, β=95.67°); used in X-ray studies
3-Bromo-4-hydroxy-5-methoxybenzaldehyde	3-Br, 4-OH, 5-OCH₃	C₈H₇BrO₃	231.05	Synonyms: 5-Bromovanillin; antimicrobial applications
4-Allyloxy-3-bromo-5-methoxybenzaldehyde	3-Br, 4-O-allyl, 5-OCH₃	C₁₁H₁₁BrO₃	271.11 (calculated)	Reactive allyl group enables polymerizable derivatives

Key Observations:

• Lipophilicity : Cyclohexyl and benzyl ethers enhance lipid solubility, making these derivatives suitable for hydrophobic drug intermediates .
• Crystallinity: Substituents like bromomethyl or methoxy groups influence crystal packing, as seen in the monoclinic structure of 4-[3-(Bromomethyl)benzyloxy]-3-methoxybenzaldehyde .

Reactivity Comparisons:

• Bromine Reactivity : The 3-bromo substituent in all analogues facilitates cross-coupling reactions (e.g., Suzuki-Miyaura). Electron-withdrawing alkoxy groups (e.g., cyclohexyloxy) may slightly deactivate the ring compared to electron-donating methoxy groups .
• Aldehyde Group : The aldehyde functionality is susceptible to nucleophilic addition, enabling condensation reactions to form Schiff bases or heterocycles .